Cas no 150517-80-9 (5-Isobutylisoxazole-3-carboxylic acid)
150517-80-9 structure
Product Name:5-Isobutylisoxazole-3-carboxylic acid
CAS No:150517-80-9
MF:C8H11NO3
MW:169.177842378616
MDL:MFCD04113974
CID:99863
PubChem ID:1133642
Update Time:2025-04-18
5-Isobutylisoxazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobutylisoxazole-3-carboxylic acid
- 3-Isoxazolecarboxylicacid, 5-(2-methylpropyl)-
- 5-(2-methylpropyl)-1,2-oxazole-3-carboxylic acid
- 5-Isobutyl-isoxazole-3-carboxylic acid
- 5-isobutylisoxazole-3-carboxylic acid(SALTDATA: FREE)
- 5-isobutyl-3-isoxazolecarboxylic acid
- 3-Isoxazolecarboxylicacid,5-(2-methylpropyl)-(9CI)
- 150517-80-9
- 3-Isoxazolecarboxylic acid, 5-(2-methylpropyl)-
- SCHEMBL1128727
- DTXSID40360695
- LS-09342
- BB 0253924
- MFCD04113974
- 5-isobutylisoxazole-3-carboxylicacid
- EN300-261374
- CHMDISUDXFJSLN-UHFFFAOYSA-N
- AKOS003673446
- 5-isobutyl-isoxazole-3-carboxylic acid, AldrichCPR
- 5-(2-METHYLPROPYL)-3-ISOXAZOLECARBOXYLIC ACID
- DB-090943
- STL145044
- G74105
- ALBB-027250
-
- MDL： MFCD04113974
- Inchi： 1S/C8H11NO3/c1-5(2)3-6-4-7(8(10)11)9-12-6/h4-5H,3H2,1-2H3,(H,10,11)
- InChI Key： CHMDISUDXFJSLN-UHFFFAOYSA-N
- SMILES： O1C(=CC(C(=O)O)=N1)CC(C)C
Computed Properties
- Exact Mass: 169.07400
- Monoisotopic Mass: 169.073893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33000
- LogP: 1.57130
5-Isobutylisoxazole-3-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Isobutylisoxazole-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Isobutylisoxazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012073-1g |
5-Isobutyl-isoxazole-3-carboxylic acid |
150517-80-9 | 1g |
6144.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 012073-1g |
5-Isobutyl-isoxazole-3-carboxylic acid |
150517-80-9 | 1g |
6144CNY | 2021-05-07 | ||
| Chemenu | CM190945-1g |
5-Isobutyl-isoxazole-3-carboxylic acid |
150517-80-9 | 95% | 1g |
$482 | 2021-08-05 | |
| TRC | B450125-50mg |
5-isobutylisoxazole-3-carboxylic acid |
150517-80-9 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B450125-100mg |
5-isobutylisoxazole-3-carboxylic acid |
150517-80-9 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B450125-500mg |
5-isobutylisoxazole-3-carboxylic acid |
150517-80-9 | 500mg |
$ 230.00 | 2022-06-07 | ||
| abcr | AB215346-250 mg |
5-Isobutyl-3-isoxazolecarboxylic acid; 95% |
150517-80-9 | 250mg |
€204.20 | 2023-06-23 | ||
| abcr | AB215346-1 g |
5-Isobutyl-3-isoxazolecarboxylic acid; 95% |
150517-80-9 | 1g |
€304.50 | 2023-06-23 | ||
| abcr | AB215346-5 g |
5-Isobutyl-3-isoxazolecarboxylic acid; 95% |
150517-80-9 | 5g |
€848.90 | 2023-06-23 | ||
| Chemenu | CM190945-1g |
5-Isobutyl-isoxazole-3-carboxylic acid |
150517-80-9 | 95% | 1g |
$218 | 2023-03-07 |
5-Isobutylisoxazole-3-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:150517-80-9)5-Isobutylisoxazole-3-carboxylic acid
Order Number:A1135684
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:40
Price ($):202.0/402.0
Email:sales@amadischem.com
5-Isobutylisoxazole-3-carboxylic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
150517-80-9 (5-Isobutylisoxazole-3-carboxylic acid) Related Products
- 89967-39-5(3-Isoxazolecarboxylic acid, 5-pentyl-)
- 89776-75-0(5-propyl-1,2-oxazole-3-carboxylic acid)
- 88798-38-3(3-Isoxazolecarboxylic acid, 5-tridecyl-)
- 908856-67-7(5-Cyclopentyl-1,2-oxazole-3-carboxylic acid)
- 668971-28-6(3-Isoxazolecarboxylic acid, 5-(3-cyclohexylpropyl)-)
- 83967-85-5(3-ISOXAZOLECARBOXYLIC ACID, 5-HEXYL-)
- 943925-81-3(5-(2,2-Dimethyl-propyl)-isoxazole-3-carboxylic acid)
- 110256-15-0(5-cyclopropyl-1,2-oxazole-3-carboxylic acid)
- 1511995-75-7(5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid)
- 1368343-41-2(5-CYCLOBUTYL-1,2-OXAZOLE-3-CARBOXYLIC ACID)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:150517-80-9)5-Isobutylisoxazole-3-carboxylic acid
Purity:99%/99%
Quantity:250mg/1g
Price ($):202.0/402.0